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Compound of Interest

Compound Name: 5-Fluoro-4-methoxypicolinonitrile

CAS No.: 1427417-59-1

Cat. No.: B2440560

Get Quote

Application Note: 5-Fluoro-4-methoxypicolinonitrile as a Pharmaceutical Intermediate

Part 1: Executive Summary & Strategic Value
5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) has emerged as a high-value

scaffold in modern medicinal chemistry, particularly in the development of TRPC6 inhibitors and

next-generation kinase modulators.[1] Its structural uniqueness lies in the "push-pull" electronic

environment created by the electron-withdrawing nitrile (C-2) and the electron-donating

methoxy group (C-4), flanking a reactive fluorine atom (C-5).[1]

Key Synthetic Advantages:

Regioselective SNAr Reactivity: The C-2 nitrile group activates the para-position (C-5),

rendering the C-F bond susceptible to nucleophilic displacement by phenols and amines, a

rarity in unactivated pyridines.[1]

Versatile Nitrile Handle: The C-2 nitrile serves as a gateway to amides, amines, acids, and

heterocycles (e.g., tetrazoles), essential for fragment-based drug design (FBDD).
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Metabolic Stability: The fluorine substituent, if retained, blocks metabolic oxidation at the C-5

position, enhancing the pharmacokinetic (PK) profile of the final drug candidate.

Part 2: Chemical Profile & Reactivity Map
Property Specification

IUPAC Name 5-Fluoro-4-methoxypyridine-2-carbonitrile

CAS Number 1427417-59-1

Molecular Formula C7H5FN2O

Molecular Weight 152.13 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate

Key Reactivity
SNAr (C-5), Hydrolysis (C-2), Demethylation (C-

4)

Reactivity Logic Diagram
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Caption: Divergent synthetic pathways from the 5-Fluoro-4-methoxypicolinonitrile core. The

C-5 position is activated for SNAr by the para-nitrile group.[1]

Part 3: Detailed Experimental Protocols
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Protocol A: Regioselective SNAr Displacement
(Synthesis of Biaryl Ethers)
Context: This reaction is the primary utility of this intermediate, used to synthesize the core of

TRPC6 inhibitors (e.g., Boehringer Ingelheim patents). The nitrile at C-2 activates the C-5

fluorine (para-relationship) for displacement.[1]

Reagents:

Substrate: 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv)[1]

Nucleophile: 4-(Trifluoromethyl)phenol (1.0 equiv) [or similar phenol/aniline]

Base: Potassium Carbonate (K2CO3), anhydrous (1.5 equiv)

Solvent: N,N-Dimethylformamide (DMF), anhydrous

Step-by-Step Methodology:

Setup: In a dry reaction vial equipped with a magnetic stir bar, charge 5-Fluoro-4-
methoxypicolinonitrile (100 mg, 0.66 mmol) and 4-(trifluoromethyl)phenol (107 mg, 0.66

mmol).

Base Addition: Add anhydrous K2CO3 (137 mg, 0.99 mmol).

Solvation: Add anhydrous DMF (2.0 mL). Seal the vial under an inert atmosphere (N2 or Ar).

Reaction: Heat the mixture to 100 °C for 16 hours.

Note: Monitoring by LC-MS is critical.[1] The product peak (M+H) should appear, and the

starting material fluoride should disappear.

Work-up:

Cool to room temperature.[1]

Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).
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Wash combined organics with brine (2 x 10 mL) to remove DMF.

Dry over Na2SO4, filter, and concentrate in vacuo.

Purification: Purify via flash column chromatography (SiO2, Hexanes/EtOAc gradient).

Mechanism & Validation:

Why it works: While pyridine nucleophilic substitution usually occurs at C-2 or C-4, the C-4

position is occupied by a poor leaving group (-OMe).[1] The C-5 position, normally

unreactive, is activated by the strong electron-withdrawing nature of the Nitrile group at C-2

(para-directing for nucleophilic attack).

QC Check:19F NMR is the best diagnostic tool.[1] The starting material signal (~ -130 to

-140 ppm) will disappear, and the product (if using a non-fluorinated nucleophile) will show

no F signal, or (if using 4-CF3-phenol) will show only the CF3 signal.

Protocol B: Nitrile Hydrolysis to Picolinamide
Context: Converting the nitrile to a primary amide is a common step to generate hydrogen-

bond donor/acceptor motifs for kinase binding pockets.[1]

Reagents:

Substrate: 5-Fluoro-4-methoxypicolinonitrile[1][2][3][4]

Reagent: Sodium Perborate Tetrahydrate (NaBO3·4H2O) or H2O2/K2CO3

Solvent: Ethanol/Water (1:1)

Methodology:

Dissolution: Dissolve the substrate (1.0 equiv) in Ethanol/Water.

Addition: Add Sodium Perborate (4.0 equiv).

Reaction: Heat to 50 °C for 4–6 hours.
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Work-up: Concentrate ethanol. The product often precipitates from the remaining aqueous

layer upon cooling. Filter and wash with cold water.[1]

Part 4: Analytical Characterization Data
Researchers should expect the following spectral characteristics for the core intermediate:

Technique Expected Signal / Pattern Interpretation

1H NMR (400 MHz, DMSO-d6) δ ~4.0 ppm (s, 3H) Methoxy group (-OCH3)

δ ~8.2 ppm (d, 1H) C-3 Proton (Coupled to F)

δ ~8.6 ppm (d, 1H) C-6 Proton (Coupled to F)

19F NMR δ ~ -135 to -145 ppm Single aromatic fluorine signal

LC-MS (ESI+) m/z = 153.1 [M+H]+ Protonated molecular ion

IR Spectroscopy ~2230–2240 cm-1 Sharp Nitrile (C≡N) stretch

Part 5: Safety & Handling
Toxicity: Pyridine nitriles can liberate cyanide under extreme metabolic or hydrolytic

conditions, though this intermediate is generally stable.[1] Handle as a potential acute toxin.

[1]

Skin/Eye: Causes skin irritation and serious eye irritation.[1] Use standard PPE (gloves,

goggles, fume hood).

Storage: Store at 2–8 °C under inert gas. Moisture sensitive (nitrile hydrolysis risk over long

term).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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